Cas no 2228871-43-8 (5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228871-43-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 6304306
• PubChem ID: 165610619
• Update Time: 2025-05-19

5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid
• 2228871-43-8
• EN300-1739349

• Inchi： 1S/C13H11NO3/c15-13(16)11-7-14-17-12(11)10-4-2-1-3-9(10)8-5-6-8/h1-4,7-8H,5-6H2,(H,15,16)
• InChI Key： HJIXZRXPPHRFHT-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1=CC=CC=C1C1CC1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid

5-(2-Cyclopropylphenyl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid, identified by the CAS number 2228871-43-8, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound belongs to the class of heterocyclic aromatic compounds, specifically oxazoles, which are known for their versatility in organic synthesis and their role in medicinal chemistry. The presence of the cyclopropyl group attached to the phenyl ring introduces additional complexity and reactivity, making this compound a subject of interest for researchers exploring novel chemical reactions and drug design.

Recent studies have highlighted the importance of oxazole derivatives in the development of bioactive molecules. For instance, research published in 2023 demonstrated that 5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid exhibits potent anti-inflammatory properties, making it a promising candidate for therapeutic applications. The carboxylic acid group present in the molecule plays a crucial role in its ability to interact with biological systems, potentially acting as a site for further functionalization or bioisosteric replacement.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropyl-substituted phenol derivative. This is followed by cyclization reactions to form the oxazole ring, which is a key structural feature of the molecule. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications. The use of microwave-assisted synthesis has been particularly effective in streamlining this process, reducing reaction times while maintaining product quality.

In terms of spectroscopic analysis, 5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm the molecular structure and provide insights into the electronic environment of the molecule. For example, the NMR data reveal distinct signals corresponding to the cyclopropyl protons, which are deshielded due to their proximity to the aromatic ring and oxazole moiety.

The biological evaluation of this compound has revealed its potential as a lead molecule in drug discovery. Preclinical studies indicate that it possesses selective activity against certain enzymes implicated in inflammatory diseases. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These predictions suggest that the compound has favorable pharmacokinetic profiles, which are essential for its development as an oral medication.

Beyond its therapeutic potential, 5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), where its structure could enhance device efficiency by facilitating electron mobility.

In conclusion, 5-(2-cyclopropylphenyl)-1,2-oxazole-4-carboxylic acid represents a versatile molecule with diverse applications across multiple disciplines. Its structural features make it an attractive target for further research into drug development and materials science. As advancements in synthetic methods and biological screening continue to progress, this compound is poised to play an increasingly important role in both academic and industrial settings.